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Compound of Interest

Compound Name: tert-Butyl sulfamoylcarbamate

Cat. No.: B142915

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling and disposal of tert-Butyl sulfamoylcarbamate, a compound
requiring careful management due to its potential hazards. Adherence to these procedures is
critical for personal safety and regulatory compliance.

Immediate Safety and Handling Protocols

tert-Butyl sulfamoylcarbamate is a solid substance that presents several hazards, including
skin and eye irritation, and it is harmful if swallowed or inhaled.[1] Therefore, all handling
procedures must be conducted with the appropriate personal protective equipment in a
controlled environment.

Engineering Controls

» Ventilation: Always handle tert-Butyl sulfamoylcarbamate in a well-ventilated area. For
procedures that may generate dust, a certified chemical fume hood is mandatory to prevent
inhalation of airborne particles.[1]

o Eyewash and Safety Shower: A readily accessible eyewash station and safety shower are
essential in any laboratory where this chemical is handled.[2]

Personal Protective Equipment (PPE)
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The following table summarizes the recommended personal protective equipment for handling
tert-Butyl sulfamoylcarbamate. While specific breakthrough times for this compound are not
readily available, nitrile rubber gloves are generally recommended for handling similar
laboratory reagents.[3]

PPE Category

Specification

Rationale

Hand Protection

Chemically resistant gloves
(e.g., Nitrile rubber). Dispose
of contaminated gloves

immediately after use.[3]

To prevent skin contact and
irritation.[1][2]

Eye Protection

Chemical safety goggles or a
face shield.[2][3]

To protect against dust
particles and potential
splashes, preventing serious
eye irritation.[1][2]

Body Protection

A lab coat or other protective
clothing should be worn to

prevent skin contact.[2][3]

To minimize the risk of skin
exposure and contamination of

personal clothing.

Respiratory

For procedures generating
dust, a dust respirator is
required.[1][2]

To prevent inhalation, which

can be harmful.[1]

Standard Operating Procedures

» Receiving and Storage:

o Upon receipt, inspect the container for any damage.

o Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[4]

o Ensure the container is clearly labeled with the chemical name and associated hazards.

e Handling and Use:

o Before use, consult the Safety Data Sheet (SDS).
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o Measure and dispense the solid chemical in a fume hood to minimize dust exposure.
o Avoid creating dust.[1]

o Wash hands thoroughly after handling.[2]

Chemical Spill and Emergency Response

A chemical spill should be addressed immediately by trained personnel. The following workflow
outlines the general procedure for a solid chemical spill.

Click to download full resolution via product page
Figure 1: Workflow for handling a solid chemical spill.

Disposal Plan

Proper disposal of tert-Butyl sulfamoylcarbamate and its contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

e Unused/Expired Chemical: Place the original container or the chemical itself into a
designated, clearly labeled hazardous solid waste container.[3]

o Contaminated Materials: All items that have come into contact with the chemical, such as
gloves, weighing paper, and absorbent pads, must be collected in a separate, clearly labeled
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container for solid chemical waste.[3]

e Sharps: Any contaminated sharps (e.g., needles, scalpels) must be disposed of in a
puncture-resistant sharps container labeled as hazardous waste.

Step-by-Step Disposal Protocol:

o Container Management:
o Use only compatible and properly sealed containers for waste accumulation.
o Keep waste containers tightly closed except when adding waste.

o Label all waste containers with "Hazardous Waste" and the full chemical name: "tert-Butyl
sulfamoylcarbamate.”

e Storage:

o Store hazardous waste in a designated and secure Satellite Accumulation Area (SAA) that
is well-ventilated and away from incompatible materials.[3]

e Final Disposal:
o Do not dispose of tert-Butyl sulfamoylcarbamate down the drain or in regular trash.

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company to arrange for pickup and disposal.[3]

o Ensure all local, state, and federal regulations for hazardous waste disposal are followed.

[3]

By adhering to these safety protocols and disposal plans, you can significantly mitigate the
risks associated with handling tert-Butyl sulfamoylcarbamate, fostering a safer research
environment for yourself and your colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tert-butyl-sulfamoylcarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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